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Compound of Interest

4-lodophenyl
Compound Name:

trifluoromethanesulfonate
CAS No.: 109586-39-2

Cat. No.: B2999160

Get Quote

Executive Summary

4-lodophenyl triflate (CAS 109586-39-2) is a high-value bifunctional electrophile in organic
synthesis. Its utility stems from the presence of two distinct leaving groups: the iodide (-1) and
the trifluoromethanesulfonate (-OTf). Under palladium-catalyzed cross-coupling conditions,
these groups exhibit differential reactivity (Ar-I > Ar-OTf), enabling sequential, chemoselective
bond formation. This guide provides validated physical data, a self-consistent synthesis
protocol, and a framework for exploiting its chemoselectivity.

Physical Properties and Identification[1][2]

Unlike many solid aryl iodides, 4-iodophenyl triflate is typically isolated as a dense liquid or low-
melting oil at room temperature. Accurate identification and handling require strict adherence to
the properties listed below.

Table 1: Physicochemical Constants
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Property Value Notes

Distinct from 4-iodophenol

CAS Number 109586-39-2
(540-38-5)
Formula
Molecular Weight 352.07 g/mol
) o May crystallize near 0°C upon
Physical State Liquid (at 25°C)
prolonged storage
) ] Observed as an oil at ambient
Melting Point < 20°C
temperature [1]
N ) High-vacuum distillation
Boiling Point 74-75°C @ 0.4 Torr ) o
required for purification [1]
) Significantly denser than
Density ~2.04 g/cm3
water/DCM
. ) Immiscible with water;
Solubility Soluble in DCM, THF, Toluene
hydrolyzes slowly
) Yellowing indicates iodine
Appearance Colorless to pale yellow oil _ _ N
liberation (decomposition)
Stability & Storage

o Moisture Sensitivity: Triflates are susceptible to hydrolysis. Store under an inert atmosphere
(Argon/Nitrogen).

e Thermal Stability: Stable at room temperature for short periods, but storage at -20°C is
recommended to prevent C-l bond degradation and discoloration.

o Light Sensitivity: Protect from light to prevent photo-deiodination.

Validated Synthesis Protocol

While commercial sources exist, in-house preparation is often required to ensure fresh, high-
purity material free of hydrolyzed phenol. The following protocol is adapted from standard
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procedures for aryl triflates [2], optimized for the iodine-substituted substrate.
Reaction Scheme
4-lodophenol + Triflic Anhydride (

) + Pyridine
4-lodophenyl Triflate

Materials

e Substrate: 4-lodophenol (1.0 equiv)

» Reagent: Trifluoromethanesulfonic anhydride (
) (1.1 equiv)

e Base: Pyridine (1.1-1.2 equiv) or Triethylamine

e Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Methodology

e Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen
inlet, and a pressure-equalizing addition funnel.

e Solubilization: Charge the flask with 4-iodophenol (e.g., 10 mmol) and anhydrous DCM (50
mL). Cool the solution to -10°C using an ice/salt bath.

o Base Addition: Add pyridine (11 mmol) via syringe. The solution may remain clear.
» Electrophile Addition (Critical): Charge the addition funnel with

(11 mmol). Add dropwise over 20 minutes, maintaining the internal temperature below 0°C.

o Why: Rapid addition causes exotherms that can cleave the C-I bond or cause dark tar
formation.
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e Reaction: Stir at -10°C for 1 hour, then allow to warm to room temperature over 2 hours.
Monitor by TLC (Silica; 10% EtOAc/Hexanes). The product is less polar than the phenol.

o Workup:
o Quench with ice-cold water (20 mL).
o Separate the organic layer.[1]
o Wash sequentially with:
= 0.5 M HCI (to remove pyridine)
= Sat.
(to remove triflic acid traces)
= Brine[1]
o Dry over
and concentrate in vacuo.
e Purification:

o Method A (Preferred): Flash chromatography on a short silica pad using 5-10% EtOAc in
Hexanes.

o Method B (High Purity): Kugelrohr distillation (bp 75°C @ 0.4 Torr). Note: Ensure the
heating bath does not exceed 100°C to avoid thermal decomposition.

Chemoselectivity & Applications

The strategic value of 4-iodophenyl triflate lies in the oxidative addition hierarchy of palladium
catalysis.

The Reactivity Hierarchy
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This order allows researchers to perform a "site-selective" cross-coupling at the C-I bond while
leaving the C-OTf bond intact for a subsequent transformation.

Experimental Workflow for Sequential Coupling

» First Coupling (C-I Selective):
o Catalyst:

or
(mild conditions).

o Partner: Boronic acid (Suzuki) or Alkyne (Sonogashira).[2][3]
o Conditions: Room temperature to 60°C.
o Qutcome: The iodine is replaced; the triflate remains.
e Second Coupling (C-OTf Activation):
o Catalyst: Requires more active species (e.g.,

+ XPhos or
+ Phosphine ligand).

o Conditions: Higher temperature (80—100°C).

o Qutcome: The triflate is replaced, yielding a terphenyl or unsymmetrical scaffold.

Visualization of Chemoselectivity

The following diagram illustrates the divergent synthesis pathways enabled by this molecule.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7162099/
https://pubs.acs.org/doi/abs/10.1021/acscatal.1c02146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2999160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Conditions

Standard Path: | reacts first

Pd(0), Ligand, Heat
Pd(0), RT Intermediate A Activation of OTf Unsymmetrical Biaryl
Selectivity: | > OTf (Triflate Intact) (via Suzuki)

Specialized Ligands

4-lodophenyl Triflate
(Bifunctional Electrophile)
Intermediate B
(lodine Intact)

Click to download full resolution via product page

Figure 1: Sequential cross-coupling workflow. The solid path represents the standard reactivity

(lodine first), allowing the synthesis of complex biaryl scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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